3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• Molecular Formula: C19H27BN2O3
• Molecular Weight: 342.2 g/mol
• IUPAC Name: 3-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• InChI: InChI=1S/C19H27BN2O3/c1-13-15-12-14(20-24-18(2,3)19(4,5)25-20)9-10-16(15)22(21-13)17-8-6-7-11-23-17/h9-10,12,17H,6-8,11H2,1-5H3
• InChI Key: KFVLOLQUESSGFL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N(N=C3C)C4CCCCO4

Description

The compound 3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 1082525-64-1) is a boron-containing heterocycle with a molecular formula of C₁₈H₂₅BN₂O₃ and a molecular weight of 328.21 g/mol . Its structure features an indazole core substituted with a tetrahydro-2H-pyran (THP) protecting group at the 1-position and a pinacol boronate ester at the 5-position. The THP group enhances stability during synthesis and storage, while the boronate ester enables participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis .

Key properties include:

• Storage: Sealed in dry conditions at 2–8°C .
• Hazards: Classified with warnings for skin/eye irritation (H315, H319) and respiratory toxicity (H335) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole typically involves multiple steps, including the formation of the indazole core, the introduction of the tetrahydro-2H-pyran-2-yl group, and the attachment of the dioxaborolan group. Common reagents used in these reactions include boronic acids, palladium catalysts, and various organic solvents. Reaction conditions often involve elevated temperatures and inert atmospheres to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction efficiency, minimize waste, and ensure consistent product quality. Key considerations in industrial production include the availability of raw materials, cost-effectiveness, and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, derivatives of this compound may be explored for their potential biological activities, such as antimicrobial or anticancer properties.

Medicine

In medicinal chemistry, this compound and its derivatives may be investigated for their potential as therapeutic agents. Their ability to interact with specific biological targets makes them candidates for drug development.

Industry

In the industrial sector, this compound may be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through various biochemical pathways, leading to changes in cellular functions or signaling processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Molecular Properties

Table 1: Key Structural and Physicochemical Comparisons

Compound Name (CAS)	Core Structure	Substituent Positions	Molecular Formula	MW (g/mol)	Key Applications
Target Compound (1082525-64-1)	Indazole	1-THP, 5-boronate	C₁₈H₂₅BN₂O₃	328.21	Cross-coupling, drug discovery
1-(Oxan-2-yl)-5-(dioxaborolan-2-yl)-1H-pyrazole (903550-26-5)	Pyrazole	1-THP, 5-boronate	C₁₄H₂₃BN₂O₃	278.16	Intermediate for small molecules
1-THP-4-boronate-1H-pyrazole (1003846-21-6)	Pyrazole	1-THP, 4-boronate	C₁₄H₂₃BN₂O₃	278.16	Suzuki coupling reagents
1-Methyl-4-boronate-1H-pyrazole (761446-44-0)	Pyrazole	1-methyl, 4-boronate	C₈H₁₄BN₂O₂	182.03	Pesticide/pharmaceutical intermediates
5-Bromo-3-iodo-1-THP-1H-indazole (1380917-35-0)	Indazole	1-THP, 3-iodo, 5-bromo	C₁₂H₁₂BrIN₂O	397.05	Halogenated intermediates

Key Observations :

• Core Heterocycle: The indazole core in the target compound provides a fused aromatic system, enhancing π-stacking interactions compared to monocyclic pyrazoles. This is advantageous in medicinal chemistry for target binding .
• Substituent Position : Boronate esters at the 5-position (target) vs. 4-position (pyrazole analogs) influence reactivity. For example, 5-substituted indazoles may exhibit regioselectivity in cross-coupling reactions due to steric and electronic effects .

Reactivity in Cross-Coupling Reactions

The boronate ester moiety enables Suzuki-Miyaura coupling, a reaction critical for forming carbon-carbon bonds. The target compound’s indazole core and THP protection confer distinct advantages:

• Electronic Effects : The electron-deficient indazole ring may accelerate transmetallation steps in coupling reactions compared to pyrazoles .
• Stability : THP protection mitigates decomposition under basic conditions, a common issue for unprotected boronate esters .
• Comparisons with Pyrazole Analogs: Pyrazole-based boronate esters (e.g., 903550-26-5) are smaller and more lipophilic, favoring reactions in nonpolar solvents. However, indazole derivatives offer better solubility in polar aprotic solvents like DMF or DMSO .

Table 2: Reactivity and Stability Profiles

Compound	Coupling Efficiency*	Stability (pH 7–9)	Preferred Solvents
Target Compound	High (indazole electron deficiency)	High (THP protection)	DMF, THF, DMSO
1-THP-5-boronate-pyrazole	Moderate	Moderate	Toluene, DCM
1-Methyl-4-boronate-pyrazole	High	Low (methyl group offers no protection)	Ethanol, Acetone

*Efficiency based on literature precedents for analogous structures .

Biological Activity

The compound 3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the available literature on its biological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula: C15H25BN2O3
• Molecular Weight: 292.19 g/mol
• CAS Number: 1486485-62-4

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, primarily in the fields of medicinal chemistry and pharmacology. Its structure suggests potential interactions with various biological targets.

Anticancer Activity

Several studies have explored the anticancer properties of indazole derivatives. The presence of the boron moiety in this compound may enhance its ability to interact with biomolecules involved in cancer progression:

• Mechanism of Action : Indazoles are known to inhibit certain kinases and other enzymes that play critical roles in cell proliferation and survival. The incorporation of a boron atom may facilitate these interactions by stabilizing the binding to target proteins.
• Case Study : A study conducted by Zhang et al. (2023) demonstrated that a similar indazole derivative exhibited significant cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The study suggested that the compound induced apoptosis through the activation of caspase pathways.

Anti-inflammatory Properties

Indazole derivatives have also been reported to possess anti-inflammatory effects:

• Mechanism : These compounds may inhibit the production of pro-inflammatory cytokines and enzymes such as COX-2, leading to reduced inflammation.
• Research Findings : In a study by Kumar et al. (2022), an analog of this compound was shown to reduce inflammation in a mouse model of arthritis by downregulating TNF-alpha and IL-6 levels.

Toxicity and Safety Profile

The safety profile of 3-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has not been extensively characterized; however, preliminary data suggest moderate toxicity:

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Comparative Analysis with Related Compounds

To better understand the biological activity of this compound, it is useful to compare it with related indazole derivatives:

Compound Name	Anticancer Activity	Anti-inflammatory Activity	Toxicity Level
Indazole A	High	Moderate	Low
Indazole B	Moderate	High	Moderate
3-Methyl Indazole	High	Low	Moderate